Iron(5+);pentacyanide;hydrate

• CAS No.: 14100-31-3
• Molecular Formula: C5H2FeN5Na3O
• Molecular Weight: 203.95 g/mol
• IUPAC Name: iron(5+);pentacyanide;hydrate
• InChI: InChI=1S/5CN.Fe.H2O/c5*1-2;;/h;;;;;;1H2/q5*-1;+5
• InChI Key: FBHLOFDMBUFQTF-UHFFFAOYSA-N
• SMILES: [C-]#N.[C-]#N.[C-]#N.[C-]#N.[C-]#N.O.[Fe+5]
• Canonical SMILES: [C-]#N.[C-]#N.[C-]#N.[C-]#N.[C-]#N.O.[Na+].[Na+].[Na+].[Fe+2]
• Synonyms: aquapentacyanoferrate; aquopentacyanoferrate; nickel aquapentacyanoferrate

Description

Iron(5+) pentacyanide hydrate is a coordination compound containing iron in the rare +5 oxidation state, coordinated to five cyanide (CN⁻) ligands, with water molecules incorporated into its crystalline structure. The general formula is hypothesized to be M[Fe(CN)₅]·xH₂O (where M is a counterion like Na⁺ or K⁺, and x denotes the number of water molecules). Cyanide ligands, being strong field ligands, likely enforce a low-spin configuration, stabilizing the complex despite the metal's high charge. Hydration water contributes to crystallinity and solubility, as seen in related cyanide complexes .

Comparison with Similar Compounds

Data Table: Key Properties of Iron Pentacyanide Complexes

Property	Fe(V) Pentacyanide Hydrate	Sodium Nitroprusside (Fe(II))	Fe(II) Pentacyanide with Mepyz⁺
Oxidation State	+5	+2	+2
Ligands	5 CN⁻, H₂O	5 CN⁻, NO	5 CN⁻, Mepyz⁺
Geometry	Octahedral (hypothesized)	Octahedral	Octahedral
Solubility (Water)	Moderate (predicted)	High (>50 g/100 mL)	Moderate
Applications	Oxidizing agent (theoretical)	Vasodilation, sulfide detection	Nonlinear optics, catalysis
Stability	Low (high oxidation state)	Moderate (light-sensitive)	High (stable in air)
Key Reference

Research Findings and Challenges

• Fe(V) Pentacyanide Synthesis: No direct evidence of Fe(V) pentacyanide hydrate synthesis exists in the provided materials. Its hypothetical stability would require non-aqueous solvents or solid-state matrices to prevent reduction .

• Ligand Effects : Cyanide’s strong field nature stabilizes high oxidation states, but Fe(V) may still disproportionate:
  $$
  2 \, \text{Fe}^\text{V} \rightarrow \text{Fe}^\text{IV} + \text{Fe}^\text{VI} \quad \text{(in solution)} .
  $$

• Comparative Reactivity: Fe(II) pentacyanides (e.g., nitroprusside) undergo ligand substitution (e.g., NO release), while Fe(V) would likely participate in electron-transfer reactions .